3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide

• IUPAC Name: 3-(1-methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide
• InChI: InChI=1S/C15H20N4OS/c1-18-10-13(8-17-18)12-4-2-6-19(11-12)15(20)16-9-14-5-3-7-21-14/h3,5,7-8,10,12H,2,4,6,9,11H2,1H3,(H,16,20)
• InChI Key: HIBCEECWULEUKU-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)C2CCCN(C2)C(=O)NCC3=CC=CS3
• Molecular Formula: C15H20N4OS
• Molecular Weight: 304.4 g/mol

Description

3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a piperidine derivative that has been shown to have a range of biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide involves its conversion to MPP+, a toxic metabolite that selectively damages dopaminergic neurons by inhibiting complex I of the mitochondrial electron transport chain. This leads to the formation of reactive oxygen species and oxidative stress, ultimately resulting in cell death.
Biochemical and Physiological Effects:
In addition to its effects on dopaminergic neurons, 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide has been shown to have a range of other biochemical and physiological effects. These include alterations in neurotransmitter levels, changes in gene expression, and disruptions in mitochondrial function.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide in lab experiments is its selectivity for dopaminergic neurons, which allows for the study of specific neuronal populations. However, 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide also has limitations, including its potential toxicity and the need for careful handling and disposal.

Future Directions

There are a number of potential future directions for research on 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide, including the development of new animal models for Parkinson's disease, the investigation of its effects on other neuronal populations, and the development of new therapeutic strategies based on its mechanism of action. Additionally, there is ongoing research into the potential use of 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide as a tool for studying mitochondrial dysfunction and oxidative stress in a variety of diseases.

Synthesis Methods

3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide can be synthesized using a variety of methods, including the reaction of 1-methyl-4-piperidone with 4-methylpyrazole in the presence of thiophen-2-ylmethylamine. This reaction results in the formation of 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide as a white solid, which can be purified using standard laboratory techniques.

Scientific Research Applications

3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide has been used extensively in scientific research, particularly in the field of neuroscience. One of the primary applications of 3-(1-Methylpyrazol-4-yl)-N-(thiophen-2-ylmethyl)piperidine-1-carboxamide is in the study of Parkinson's disease, as it has been shown to selectively damage dopaminergic neurons in the substantia nigra, leading to a Parkinsonian-like syndrome in animal models.